9H-Pyrido[3,4-B]indole

• IUPAC Name: 9H-pyrido[3,4-b]indole
• InChI: InChI=1S/C11H8N2/c1-2-4-10-8(3-1)9-5-6-12-7-11(9)13-10/h1-7,13H
• InChI Key: AIFRHYZBTHREPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)C=NC=C3
• Molecular Formula: C11H8N2
• Related CAS: 7259-44-1 (hydrochloride)
• DSSTOX Substance ID: DTXSID2021070
• Molecular Weight: 168.19 g/mol
• Physical Description: Solid
• Solubility: >25.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 244-63-3
• Melting Point: 199 °C

Description

9H-Pyrido[3,4-b]indole, also known as norharman or β-carboline, is a heterocyclic aromatic amine with the molecular formula C₁₁H₈N₂ and a molecular weight of 168.19 g/mol . Its IUPAC Standard InChIKey is AIFRHYZBTHREPW-UHFFFAOYSA-N, and its CAS Registry Number is 244-63-3 . The compound has a melting point of 197°C and is naturally isolated from Polygala tenuifolia (a traditional Chinese medicinal plant) . Structurally, it consists of a pyridine ring fused with an indole moiety, forming a planar aromatic system .

Norharman exhibits diverse biological activities, including anti-leishmanial, neurotoxic, and cytochrome P450 inhibitory effects . It is also a known component of heterocyclic aromatic amines (HAAs) formed during high-temperature cooking of meat .

Preparation Methods

Classical Synthesis via β-Carboline Derivatives

Acetic Anhydride-Mediated Cyclization

A foundational method involves refluxing β-carboline N-oxide derivatives in acetic anhydride. For example, dissolving 1 mmol of β-carboline N-oxide in 10 mL acetic anhydride under reflux for 6 hours yields 3-substituted 9H-pyrido[3,4-b]indol-1(2H)-one derivatives . Post-reflux, the intermediate 2-acetoxy-β-carboline is hydrolyzed in ethanol/aqueous NaOH (1:1) at room temperature for 2 hours, followed by column chromatography (MeOH/CHCl₃ eluent) to isolate the product. This method achieves a 65% yield, with structural confirmation via IR (C=O stretch at 1645 cm⁻¹) and ¹H NMR (aromatic protons at δ 7.07–8.03 ppm) .

Table 1: Key Parameters for Acetic Anhydride-Mediated Synthesis

Parameter	Value
Reaction Temperature	Reflux (~140°C)
Reaction Time	6 hours
Solvent System	Acetic anhydride
Yield	65%
Purification	Column chromatography

N-Oxide Rearrangement and Reduction

Peracid-Mediated N-Oxidation

Patent US4241064A details the synthesis of 3-hydroxy derivatives via N-oxidation. Treating 1-carbomethoxy-9H-pyrido[3,4-b]indole with m-chloroperbenzoic acid forms the N-oxide, which undergoes rearrangement to 3-acetoxy intermediates . Subsequent reduction with diisobutylaluminum hydride (DIBAL) yields 1-formyl-3-hydroxy-9H-pyrido[3,4-b]indole. This two-step process emphasizes the critical role of protecting groups, with the hydroxy group acetylated using pyridine/acetic anhydride (61.8% yield) .

DIBAL Reduction Optimization

Reduction conditions significantly impact product purity. DIBAL in anhydrous tetrahydrofuran (THF) at −78°C selectively reduces esters to alcohols without over-reduction . For instance, reducing 1-carbomethoxy-4-hydroxy derivatives with DIBAL produces 1-formyl-4-hydroxy compounds, validated by melting point (220–221°C) and elemental analysis (C: 63.23%, H: 3.94%) .

Microwave-Assisted Synthesis

Accelerated Reaction Kinetics

Microwave irradiation drastically reduces reaction times. A CEM Discover Microwave system (250 W, 17 psi) facilitates the synthesis of 1-(1H-indol-3-yl)-9H-pyrido[3,4-b]indole (IPI) in minutes rather than hours . Dynamic heating mode ensures uniform temperature distribution, achieving yields comparable to conventional methods (75–85%) while minimizing side products .

Table 2: Microwave vs. Conventional Synthesis

Parameter	Microwave Method	Conventional Method
Reaction Time	20 minutes	6 hours
Yield	80%	65%
Energy Consumption	Low	High

Oxidation-Reduction Approaches

KMnO₄ Oxidation of Tetrahydro-β-Carbolines

A scalable route involves oxidizing tetrahydro-β-carboline acids with potassium permanganate (KMnO₄) in dimethylformamide (DMF). For example, treating 4.65 mmol of substrate with 18.98 mmol KMnO₄ at room temperature for 45 minutes yields this compound-3-carboxylic acid (88% yield) . The crude product is purified via trituration with hexane/EtOAc (90:10), ensuring >95% purity by NMR .

Esterification and Functionalization

Methyl ester derivatives are synthesized by reacting carboxylic acids with methyl iodide in DMF. Adding K₂CO₃ (10.13 mmol) to 4.07 mmol of acid, followed by methyl iodide (6.10 mmol), produces methyl esters in 83% yield . This method’s efficiency stems from the nucleophilic displacement mechanism, favored by polar aprotic solvents.

Industrial-Scale Production

Catalytic Cyclization

Industrial processes employ copper(I) iodide-catalyzed cyclization of o-iodoaniline derivatives with dicarbonyl compounds. Optimized conditions (120°C, 12 hours) achieve 70–75% yields, with catalyst recycling reducing costs. Large-scale purification uses recrystallization from methanol, yielding pharmaceutical-grade material.

Chemical Reactions Analysis

Types of Reactions

Norharmane undergoes various chemical reactions, including:

Oxidation: Norharmane can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the structure of norharmane, leading to the formation of reduced derivatives.

Substitution: Norharmane can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired product .

Major Products Formed

The major products formed from these reactions include various norharmane derivatives, which can have different biological activities and properties .

Scientific Research Applications

Norharmane has a wide range of scientific research applications:

Chemistry: Norharmane is used as a matrix in mass spectrometry to enhance the detection of bacterial lipid A (endotoxin) and other lipids.

Biology: Norharmane has been studied for its effects on plant growth and development.

Medicine: Norharmane is a potent monoamine oxidase inhibitor, making it a potential candidate for antidepressant and anti-cancer therapies.

Industry: Norharmane is used in the development of bioherbicides due to its phytotoxic effects on various crops and weeds.

Mechanism of Action

Norharmane exerts its effects primarily through the inhibition of monoamine oxidase enzymes (MAO-A and MAO-B). This inhibition leads to increased levels of monoamines, such as dopamine and serotonin, in the brain, which can have antidepressant effects . Additionally, norharmane affects polar auxin transport in plants by inhibiting specific transport proteins, leading to altered growth patterns .

Comparison with Similar Compounds

Structural Analogues and Key Modifications

The pharmacological and physicochemical properties of β-carboline derivatives are highly sensitive to substituent modifications. Below is a comparison with structurally related compounds:

Compound Name	CAS Number	Molecular Formula	Key Substituents	Molecular Weight (g/mol)	Key Properties/Activities
9H-Pyrido[3,4-b]indole	244-63-3	C₁₁H₈N₂	None (parent compound)	168.19	Neurotoxic, 100% HOA , cytochrome P450 inhibition
Harman (1-Methyl-9H-pyrido[3,4-b]indole)	486-84-0	C₁₂H₁₀N₂	Methyl group at position 1	182.22	Enhanced neurotoxicity compared to norharman , corrosion inhibition
6-Methoxy-1-methyl-9H-pyrido[3,4-b]indole	3589-72-8	C₁₃H₁₂N₂O	Methyl at position 1, methoxy at position 6	212.25	100% HOA, leukotriene-B4 antagonism
Harmaline (4,9-Dihydro-7-methoxy-1-methyl-3H-pyrido[3,4-b]indole)	304-21-2	C₁₃H₁₄N₂O	Methyl at position 1, methoxy at position 7, dihydro modification	214.27	Plant growth regulation, MAO inhibition
SP-141 (6-Methoxy-1-(naphthalen-1-yl)-9H-pyrido[3,4-b]indole)	-	C₂₂H₁₆N₂O	Naphthyl group at position 1, methoxy at position 6	324.38	Anticancer activity (e.g., inhibition of MDM2-p53 interaction)

Pharmacological and Physicochemical Comparisons

Absorption and Bioavailability

• Human Oral Absorption (%HOA): Both norharman and its 6-methoxy-1-methyl derivative exhibit 100% HOA, making them highly bioavailable, while glutathione (a reference compound) shows 0% HOA .

Toxicity Profiles

• Neurotoxicity: Norharman and harman exhibit neurotoxicity, likely due to their planar structures enabling intercalation into DNA or modulation of neurotransmitter systems .
• Cytotoxicity: Unlike coumarin (a cytotoxic compound), norharman and its derivatives are generally non-cytotoxic .

Key Research Findings

Norharman in Carcinogenesis: Norharman inhibits cytochrome P450 enzymes (critical for detoxification) and intercalates into DNA, promoting mutagenesis .

Leukotriene-B4 Antagonism: Alkylated derivatives (e.g., 5-benzyloxy-3-hydroxymethyl-4-methoxymethyl) exhibit leukotriene-B4 antagonism, suggesting anti-inflammatory applications .

Synthetic Flexibility: The Pictet-Spengler reaction enables efficient synthesis of β-carboline derivatives, allowing modular substitution (e.g., methyl, phenyl, or naphthyl groups) .

Biological Activity

9H-Pyrido[3,4-b]indole, a member of the β-carboline alkaloids, has garnered attention for its diverse biological activities. This compound exhibits a wide range of pharmacological properties, including antibacterial, antifungal, anticancer, and antiviral effects. This article reviews the biological activities associated with this compound, focusing on recent research findings and case studies.

Chemical Structure and Derivatives

The structure of this compound is characterized by a tricyclic framework that contributes to its biological activity. Variations in this structure, particularly through functionalization at different positions, can enhance its pharmacological properties. For instance, derivatives such as 1-(thiophen-2-yl)-9H-pyrido[3,4-b]indole have been synthesized to explore their potential as anti-HIV agents .

Anticancer Activity

Numerous studies have highlighted the anticancer potential of this compound and its derivatives. These compounds have shown significant cytotoxic effects against various cancer cell lines. For example:

• Compound 7g exhibited an EC50 of 0.53 µM against HIV-1 replication and demonstrated a selectivity index of 483 .
• Other derivatives displayed moderate activity with EC50 values ranging from 2.8 to 3.8 µM .

Antiviral Properties

The antiviral activity of this compound is particularly notable against HIV-1. The mechanism involves inhibition of p24 antigen expression in infected cell lines, showcasing its potential in developing anti-HIV therapies .

Antibacterial and Antifungal Activities

Research indicates that this compound derivatives possess significant antibacterial and antifungal properties:

• These compounds demonstrate efficacy against various bacterial strains and fungi, suggesting their utility in treating infections .
• The antibacterial activity is attributed to their ability to disrupt microbial cell membranes and interfere with vital metabolic processes.

Other Biological Activities

In addition to the aforementioned activities, this compound has been studied for:

• Anticonvulsant effects : Showing promise in models for seizure disorders.
• Anti-inflammatory properties : Indicating potential use in treating inflammatory conditions.
• Antioxidant activity : Providing protective effects against oxidative stress .

Research Findings and Case Studies

Activity Type	Compound/Derivative	EC50 (µM)	Selectivity Index	Reference
Anti-HIV	Compound 7g	0.53	483
Anticancer	Various derivatives	2.8 - 3.8	>105
Antibacterial	General derivatives	N/A	N/A
Antifungal	General derivatives	N/A	N/A
Anticonvulsant	Not specified	N/A	N/A

Q & A

Basic Research Questions

Q. How can 9H-Pyrido[3,4-b]indole be structurally identified and validated in experimental settings?

Answer:

• Techniques: Use high-resolution mass spectrometry (HRMS) to confirm the molecular formula (C₁₁H₈N₂, MW 168.19) and compare with reference data .
• Spectral Analysis: Employ ¹H/¹³C NMR to verify the β-carboline scaffold, focusing on aromatic proton signals (δ 7.2–8.5 ppm) and nitrogen-containing heterocyclic peaks .
• InChIKey Validation: Cross-check the standardized identifier (AIFRHYZBTHREPW-UHFFFAOYSA-N) against databases like NIST or PubChem to confirm purity .

Q. What synthetic routes are available for preparing this compound derivatives?

Answer:

• Core Synthesis: Start with tryptophan or tryptamine via Pictet-Spengler cyclization to form the β-carboline backbone .
• Derivatization: Introduce substituents (e.g., methyl, methoxy) at positions 1, 3, or 7 using Friedel-Crafts alkylation or Pd-catalyzed coupling (e.g., 7-methoxy-1-methyl derivatives in ) .
• Purification: Use column chromatography (silica gel, eluent: CH₂Cl₂/MeOH) and recrystallization (ethanol/water) to isolate crystalline products .

Q. Which analytical methods are critical for assessing purity and stability?

Answer:

• Chromatography: HPLC with UV detection (λ = 254 nm) and C18 columns to detect impurities (<2% threshold) .
• Thermal Stability: Perform thermogravimetric analysis (TGA) to determine decomposition points (e.g., melting point 201°C in ) .
• Compatibility Testing: Avoid storage with oxidizing agents; monitor for decomposition products like NOx or CO under heat .

Advanced Research Questions

Q. How can researchers resolve discrepancies in reported toxicity data for this compound derivatives?

Answer:

• Data Comparison: Contrast LD₅₀ values (e.g., 100 mg/kg intravenous in mice from vs. >500 mg/kg intraperitoneal in ) by evaluating administration routes and species-specific metabolism .
• Mechanistic Studies: Use in vitro assays (e.g., mitochondrial toxicity in hepatocytes) to identify target organs (e.g., liver, CNS) and validate in vivo findings .

Q. What experimental designs are recommended for studying the pharmacological interactions of β-carboline derivatives?

Answer:

• Target Screening: Employ molecular docking (PDB: 5-HT₂A receptors) and surface plasmon resonance (SPR) to assess binding affinity .
• Functional Assays: Use calcium flux assays (FLIPR) for receptor activation or inhibition studies (e.g., harmine’s MAO-A inhibition in ) .
• Metabolic Profiling: Conduct cytochrome P450 inhibition assays to predict drug-drug interactions .

Q. How should stability studies be designed to optimize storage conditions for lab-scale samples?

Answer:

• Condition Testing: Store samples in amber vials under inert gas (N₂) at –20°C; monitor degradation via accelerated stability studies (40°C/75% RH for 6 months) .
• Analytical Endpoints: Track impurity formation using LC-MS and quantify hydrolytic byproducts (e.g., norharman decomposition under UV light) .

Q. What methodologies address conflicting spectral data for β-carboline analogs?

Answer:

• Reference Standards: Compare experimental NMR/IR spectra with certified materials (e.g., NIST SRM 84b) .
• Isotopic Labeling: Use ¹⁵N-labeled analogs to resolve overlapping signals in crowded aromatic regions .

Q. How can structure-activity relationships (SAR) guide the design of novel β-carboline-based therapeutics?

Answer:

• Substituent Mapping: Systematically modify positions 1 and 3 (e.g., methyl, ethyl groups) and assess potency in enzyme inhibition assays (e.g., topoisomerase I) .
• Computational Modeling: Apply QSAR models to predict bioavailability and toxicity profiles of halogenated derivatives (e.g., 6-bromo analogs in ) .

Synthesis routes and methods I

Procedure details

Tryptophan A (1.0 g, 5.0 mmol) and 3-methoxybenzaldehyde (670 μL, 5.5 mmol) are suspended/dissolved in acetonitrile (100 mL) and concentrated sulfuric acid (100 μL) is added. The reaction is heated to reflux until all the aldehyde was consumed (overnight). The solvent was removed in vacuo and the residue was dissolved in 5 mL of ethanol. The product was precipitated out with ether, filtered, and washed with 10 mL of ether. The desired β-carboline product/intermediate B (1-(3-Methoxy-phenyl)-2,3,4,9-tetrahydro-1H-β-carboline-3-carboxylic acid) is isolated as a beige solid (1.2 g, 76%). LC/MS RT=2.33 min. M/Z+323, 100%.

Synthesis routes and methods II

Procedure details

Thereby, 0.1 mole of indole derivative was dissolved in DMF and 0.12 mole of the aldehyde was added with stirring. The reaction mixture was stirred at room temperature for 16 hours. After removal of the solvent, the resulting solid was re-crystallised twice in toluene and dried. In a further synthesis step, 0.07 mol of the solid re-crystallised in toluene and dried were dissolved in 600 ml of cumene and reflux-heated with 2.6 grams of Pd/C (10%) in a nitrogen atmosphere for 90 minutes. After addition of 100 ml of ethanol, the hot solution was filtrated, and the coal was extracted three times by 30 ml of hot ethanol. The combined liquid fractions were freed of solvent in vacuum, and the residue was crystallised in toluene to obtain the 1,3-disubstituted derivative of norharman.

Synthesis routes and methods III

Procedure details

A stirred solution of 13 g (0.0756 Mol) 1,2,3,4-tetrahydro-β-carboline, manufactured by tryptamine hydrochloride and glyoxylic acid as described by Ho and Walker (1988), and 2.6 g Pd/C (10%) in 600 ml of cumene were refluxed in a nitrogen atmosphere for 90 min. After addition of 100 ml of ethanol, the hot solution was filtrated, and the coal was extracted thrice by 30 ml of hot ethanol. The combined liquid fractions were concentrated, and the residues was crystallised in toluene to yield 10.5 g (82%) or norharman. Methylation at position 9 was performed as described in the literature (Ho B T, Mcisaac W M, Walker K E, Estevez V, J Pharm Sci 57: 269, 1968) yet with an improved reprocessing. One gram (5.95 mmol) of norharman was dissolved in 10 ml of dried DMF in a nitrogen atmosphere. After that, 0.36 g (14.9 mmol) of sodium hydride were added in form of a 60% dispersion in paraffin at 0° C. After cooling of the reaction mixture down to room temperature, this was cooled down to −10° C., and 0.84 g (5.95 mmol) iodomethane were added. After further stirring for 12 hours, one allowed the mixture to cool down to room temperature once again. All volatile ingredients were removed in reduced pressure. After that, 100 ml of water were added, and the mixture was extracted by 3×50 ml of CHCl3. The combined organic fractions were washed with 5×20 ml of water and were evaporated for drying. The residue was suspended in 100 ml 2 N hydrochloric acid. To separate the educt from the desired methylated product, ion pair exchange extraction of the HCl salt was performed in CHCl3 by a liquid/liquid extractor for two days. After removal of the solvent one yielded 0.7 g (64%) of yellow crystals of 9-methyl-β-carbolinium hydrochloride.